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Compound of Interest

Compound Name:
2-methyl-3-(2-

methylphenoxy)pyrazine

CAS No.: 2640897-53-4

Cat. No.: B6465671

Get Quote

Prologue: The Chemical Context
In the realm of drug development and advanced organoleptic synthesis, 2-methyl-3-(2-
methylphenoxy)pyrazine represents a highly specialized heterocyclic intermediate.

Characterized by an electron-deficient pyrazine core linked via an ether bridge to a sterically

bulky, electron-rich ortho-tolyl group, this molecule presents unique physicochemical behaviors.

Because empirical Safety Data Sheets (SDS) for bespoke intermediates are often unavailable

during early-stage R&D, we must extrapolate its safety profile using structural analogs.

As a Senior Application Scientist, I approach chemical safety not as a static checklist, but as a

dynamic system governed by physical chemistry and biology. This guide establishes a self-

validating safety architecture for handling this compound, grounded in the established hazard

profiles of substituted pyrazines.

Physicochemical Architecture & Predictive Behavior
To understand the hazards of 2-methyl-3-(2-methylphenoxy)pyrazine, we must first

deconstruct its molecular architecture. The pyrazine ring imparts weak basicity, while the 2-
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methylphenoxy moiety significantly increases the molecule's lipophilicity compared to simpler

pyrazines.

Data from confirms the high lipophilicity (LogP > 1.2) of basic substituted pyrazines[1]. The

addition of the phenoxy group pushes this lipophilicity even higher, which directly correlates

with its rapid dermal absorption and retention in adipose tissues.

Table 1: Extrapolated Physicochemical Properties
Values are predicted based on exact mass calculations and analog baselines.

Parameter
Predicted Value / Analog
Baseline

Mechanistic Rationale

Molecular Formula C12H12N2O Derived from base structure.

Molecular Weight 200.24 g/mol Exact mass calculation.

Physical State Liquid / Low-melting solid

Aromatic pi-pi stacking is

disrupted by the ortho-methyl

steric hindrance.

LogP (Octanol/Water) ~2.5 - 3.0
High lipophilicity driven by the

non-polar tolyloxy group.

Flash Point > 90 °C (Combustible)

Elevated compared to base

pyrazines due to higher

molecular weight, yet retains

combustion risk.

Toxicological Causality & GHS Profiling
Based on the safety data sheet for the structural analog 2-methylpyrazine provided by , vapor-

air mixtures of pyrazine derivatives can be explosive under intense warming, and they are

classified as harmful if swallowed (H302)[2]. Furthermore, outlines that methoxy- and aryloxy-

substituted pyrazines require stringent eye protection due to severe irritation risks[3].

Mechanistic Toxicology
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Dermal & Ocular Toxicity (Category 2A/2):'s SDS for related alkyl-pyrazines highlights the

danger of strong caustic effects on mucosal membranes[4]. Causality: The high LogP allows

the molecule to easily partition into the lipid bilayers of the stratum corneum and corneal

epithelium. Once intracellular, the bare nitrogen atoms on the pyrazine ring act as strong

hydrogen-bond acceptors, disrupting local protein folding and triggering an inflammatory

cytokine cascade.

Hepatic Metabolism: The ether linkage (-O-) is relatively stable, but hepatic Cytochrome

P450 enzymes may induce O-dealkylation, generating reactive phenolic intermediates that

can cause localized oxidative stress.

Self-Validating Experimental Protocols
Every protocol utilized in a high-stakes laboratory must be a self-validating system—meaning

the failure of one step inherently triggers a failsafe, preventing catastrophic exposure.

Protocol A: Anhydrous Handling & Transfer
Engineering Controls & Verification: Handle exclusively inside a Class II Type B2 biological

safety cabinet or a dedicated chemical fume hood with a minimum face velocity of 100 fpm.

Causality: Pyrazine vapors are heavier than air and can accumulate in lower areas,

forming explosive concentrations[2].

Self-Validation: Tie the hood's sash alarm to an automated interlock; if face velocity drops

below 100 fpm, the system visually and audibly alerts the operator to halt the transfer.

Advanced PPE Instantiation: Don double nitrile gloves (minimum 8 mil thickness), a flame-

retardant lab coat, and tightly fitting, non-vented safety goggles.

Causality: Nitrile provides superior chemical resistance to lipophilic aromatic ethers

compared to latex, preventing rapid dermal permeation[1].

Inert Atmosphere Purge: Purge the receiving vessel with Argon via a bubbler system before

transfer.

Causality: Displaces oxygen to mitigate ignition risks associated with static discharge[3].
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Self-Validation: The bubbler serves as a positive pressure indicator; if the oil ceases to

bubble, the operator is immediately alerted to a breach in the inert atmosphere.

Protocol B: High-Containment Spill Response
Evacuation & Ignition Removal: Immediately evacuate personnel and remove all sources of

ignition (sparks, hot surfaces).

Causality: Prevents the activation energy required to ignite accumulated combustible

vapors[2].

Containment with Inert Media: Surround and cover the spill with an inert, non-combustible

absorbent such as diatomite or dry sand. Do NOT use sawdust.

Causality: Sawdust is organic and highly combustible. When soaked with a lipophilic,

combustible pyrazine, it creates a severe fire hazard. Diatomite is chemically inert and

traps the liquid within its porous silica structure.

Neutralization & Disposal: Sweep the absorbed material using non-sparking tools and place

it into a sealed, grounded hazardous waste container.

Emergency Workflow Visualization
The following diagram maps the critical path for the High-Containment Spill Response Protocol,

ensuring logical flow and rapid hazard mitigation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.sigmaaldrich.com/KR/ko/sds/aldrich/w330906
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6465671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill
Detected

Assess Volume
& Hazards

Don Advanced PPE
(Nitrile/Goggles)

Ventilate &
Remove Ignition

Contain with
Diatomite

Hazardous
Waste Disposal

Click to download full resolution via product page

Fig 1. Self-validating spill response workflow for pyrazine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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